1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: 1-[(2,6-dichlorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15Cl2NO/c1-11(2,15)7-14-6-8-9(12)4-3-5-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: AKUMBJMISOOEAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CC=C1Cl)Cl)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 2,6-dichlorobenzyl chloride with 2-amino-2-methylpropan-1-ol. The reaction is carried out under controlled conditions, often in the presence of a base such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The dichlorophenyl group can undergo substitution reactions with various nucleophiles, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted derivatives, ketones, aldehydes, and alcohols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is utilized in biochemical assays and as a reagent in various biological experiments.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds and is studied for its potential therapeutic effects.

Industry: The compound is used in the production of specialty chemicals and as a reagent in industrial processes

Mechanism of Action

The mechanism of action of 1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The dichlorophenyl group plays a crucial role in its binding affinity and specificity towards these targets. The compound can modulate various biochemical pathways, leading to its observed effects in biological systems .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: (2S)-1-{[(2,6-Dichlorophenyl)methyl]amino}propan-2-ol
• Molecular Formula: C₁₀H₁₃Cl₂NO
• SMILES : ClC1=C(C(=CC=C1)Cl)CNCC(C)O
• Stereochemistry : The compound exhibits a chiral center at the second carbon of the propan-2-ol backbone, designated as the (2S)-configuration .

Structural Features :

• A 2,6-dichlorophenyl group is attached via a methylene bridge to a secondary amine.

For example, 2,6-dichloroaniline derivatives are common in drug design due to their bioisosteric properties .

Comparison with Structurally Similar Compounds

1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)-thiourea

• Structure : Features a thiourea group (-NH-CS-NH₂) linked to a 2,6-dichlorophenyl ring and an ethylamine side chain.
• Key Differences: The thiourea group replaces the aminopropanol backbone, altering hydrogen-bonding capacity and solubility. Increased sulfur content may enhance metal-binding properties compared to the oxygen-rich target compound.
• Applications : Thiourea derivatives are often explored as enzyme inhibitors or antimicrobial agents .

1-(2,6-Dichlorophenyl)-1,3-dihydro-2H-indol-2-one

• Structure : A 2,6-dichlorophenyl-substituted indol-2-one ring system.
• Key Differences: The indol-2-one core introduces aromaticity and planar rigidity, contrasting with the flexible aminopropanol chain of the target compound. This compound is a known degradation product of diclofenac (an NSAID), highlighting environmental persistence concerns .
• Applications : Primarily studied as a pharmaceutical metabolite or environmental pollutant .

Propiconazole

• Structure : A triazole-containing fungicide with a 2,4-dichlorophenyl group.
• Key Differences: Chlorine substitution at the 2,4-position on the phenyl ring vs. 2,6-position in the target compound. The triazole ring enhances antifungal activity by inhibiting cytochrome P450 enzymes, a mechanism absent in aminopropanol derivatives.
• Applications : Agricultural fungicide .

Structural and Functional Comparison Table

Compound	Core Structure	Chlorine Substitution	Functional Groups	Primary Applications	Key References
1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol	Aminopropanol + dichlorophenyl	2,6-	-NH-, -OH	Pharmaceutical intermediate
1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)-thiourea	Thiourea + dichlorophenyl	2,6-	-NH-CS-NH₂	Enzyme inhibition
1-(2,6-Dichlorophenyl)-1,3-dihydro-2H-indol-2-one	Indol-2-one + dichlorophenyl	2,6-	Ketone, aromatic ring	Drug metabolite
Propiconazole	Triazole + dichlorophenyl	2,4-	Triazole, ether	Agricultural fungicide

Research Findings and Implications

• Hydrogen-Bonding Capacity : The hydroxyl and amine groups in the target compound suggest superior solubility in polar solvents compared to sulfur-containing analogs (e.g., thiourea derivatives) .
• Environmental Impact : Unlike the indol-2-one derivative, the target compound’s environmental fate remains understudied, warranting further investigation into degradation pathways .

Biological Activity

1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol, also known by its CAS number 1480279-23-9, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant research findings.

The molecular formula of 1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol is C$_{11}$H$_{15}$Cl$_{2}$NO, with a molecular weight of 248.14 g/mol. The compound features a dichlorophenyl group, which is significant for its biological activity.

Pharmacological Effects

Research indicates that this compound exhibits various pharmacological activities, including:

• Antidepressant-like effects : In animal models, it has shown potential in alleviating symptoms of depression.
• Anti-inflammatory properties : Studies suggest it may reduce inflammation in certain conditions.
• Neuroprotective effects : Preliminary data indicate potential benefits in neurodegenerative diseases.

The mechanisms underlying the biological activities of 1-{[(2,6-Dichlorophenyl)methyl]amino}-2-methylpropan-2-ol are still under investigation. However, it is believed to interact with neurotransmitter systems and modulate inflammatory pathways.

Case Studies

• Antidepressant Activity : A study conducted on mice demonstrated that administration of the compound resulted in a significant reduction in immobility time during forced swim tests, indicating antidepressant-like effects (ResearchGate publication) .
• Anti-inflammatory Study : In vitro studies showed that the compound inhibited the production of pro-inflammatory cytokines in cultured macrophages, suggesting its potential use in treating inflammatory diseases (ChemicalBook) .
• Neuroprotection : A recent investigation reported that the compound protected neuronal cells from oxidative stress-induced apoptosis in vitro, hinting at its neuroprotective capabilities (Bidepharm) .

Data Table of Biological Activities

Activity Type	Model/Method	Result	Reference
Antidepressant	Forced Swim Test	Reduced immobility time	ResearchGate
Anti-inflammatory	Macrophage Culture	Inhibition of cytokine production	ChemicalBook
Neuroprotection	Neuronal Cell Culture	Protection from oxidative stress	Bidepharm